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Compound of Interest

Compound Name: Tetrahydrolachnophyllum lactone

Cat. No.: B592797 Get Quote

An In-depth Technical Guide to Lachnophyllum
Lactone
Disclaimer: Information regarding the specific compound Tetrahydrolachnophyllum lactone
is not available in the reviewed scientific literature. This guide provides a comprehensive

overview of the closely related and parent compound, Lachnophyllum lactone. The properties

and activities of Tetrahydrolachnophyllum lactone may differ.

This technical guide provides a detailed examination of the physical, chemical, and biological

properties of Lachnophyllum lactone. It is intended for researchers, scientists, and drug

development professionals interested in the potential applications of this natural product. The

guide covers its known biological activities, synthesis, and experimental protocols, with

quantitative data presented in structured tables and methodologies illustrated through

diagrams.

Physical and Chemical Properties
Lachnophyllum lactone is a naturally occurring acetylenic furanone.[1] Its core physical and

chemical properties are summarized below.
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Property Value Source

Molecular Formula C₁₀H₈O₂ PubChem

Molecular Weight 160.17 g/mol PubChem

IUPAC Name
(5Z)-5-[(E)-hex-4-en-2-

ynylidene]furan-2-one
PubChem

CAS Number 23251-68-5 PubChem

Appearance

Not explicitly stated, but

lactones are often colorless or

white solids.

General Knowledge

Solubility

Not explicitly stated for

Lachnophyllum lactone.

Lactones generally exhibit

solubility in polar solvents.

General Knowledge

Biological Activities
Lachnophyllum lactone has been identified as a bioactive compound with a range of biological

activities. These activities are attributed in part to the presence of an α,β-unsaturated carbonyl

group in its structure.[1]
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Activity Description Reference

Nematicidal
Exhibits potent activity against

nematodes.[2]
[2]

Antileishmanial

Shows strong potency against

Leishmania infantum axenic

amastigotes.[2]

[2]

Antimycobacterial

Demonstrates significant

activity against Mycobacterium

tuberculosis H37Rv,

particularly when modified with

a longer alkyl chain.[2]

[2]

Allelopathic

Acts as a potent phytotoxic

agent against the parasitic

plant Cuscuta campestris, with

an IC₅₀ of 24.8 µg/mL.[1] It

also shows growth inhibitory

activity against Lemna

paucicostata.[3]

[1][3]

Fungitoxic

Displays fungitoxic activity

against various fungi, including

those causing postharvest

diseases in strawberries and

citrus.[1]

[1]

The biological activities of terpenoid lactones, a broader class to which Lachnophyllum lactone

belongs, are extensive and include cytotoxic, anti-inflammatory, antimicrobial, anticancer, and

antimalarial properties.[4]

Experimental Protocols
3.1. Isolation of (4Z)-Lachnophyllum Lactone

A bioactivity-guided fractionation of extracts from Conyza bonariensis has been used to isolate

(4Z)-lachnophyllum lactone.[1] The general workflow for such a procedure is outlined below.
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Plant Material (Conyza bonariensis)

Extraction with Organic Solvents

Bioactivity-Guided Fractionation (e.g., Chromatography)

Isolation of Active Compound

Structural Identification (e.g., NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the isolation of natural products.

3.2. Synthesis of (4Z)-Lachnophyllum Lactone

A synthetic route has been developed to produce larger quantities of (4Z)-Lachnophyllum

lactone and its analogs.[2] A key step in a reported synthesis involves a Pd-Cu bimetallic

cascade cross-coupling cyclization.[5]
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Starting Materials

Pd-Cu Bimetallic Cascade
Cross-Coupling Cyclization

(4Z)-Lachnophyllum Lactone

Click to download full resolution via product page

Caption: Key step in the synthesis of (4Z)-Lachnophyllum lactone.

3.3. Potential Synthesis of Tetrahydrolachnophyllum Lactone

While no specific synthesis for Tetrahydrolachnophyllum lactone has been reported, it could

potentially be synthesized via the hydrogenation of Lachnophyllum lactone. The hydrogenation

of lactones is a known chemical transformation.

Lachnophyllum Lactone

Catalytic Hydrogenation
(e.g., H₂, Pd/C)

Tetrahydrolachnophyllum Lactone

Click to download full resolution via product page

Caption: A potential pathway for the synthesis of Tetrahydrolachnophyllum lactone.
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Signaling Pathways and Mechanisms of Action
The precise signaling pathways modulated by Lachnophyllum lactone are not fully elucidated.

However, the biological activity of many α,β-unsaturated lactones is related to their ability to act

as Michael acceptors.[1] This allows them to form covalent bonds with nucleophilic residues,

such as cysteine, in proteins, thereby potentially inhibiting enzyme function or disrupting

protein-protein interactions.

α,β-Unsaturated Lactone
(e.g., Lachnophyllum lactone)

Covalent Adduct Formation
(Michael Addition)

Target Protein
(with nucleophilic residue, e.g., Cysteine)

Inhibition of Protein Function

Biological Response

Click to download full resolution via product page

Caption: Postulated mechanism of action for α,β-unsaturated lactones.

Conclusion
Lachnophyllum lactone is a promising natural product with a diverse range of biological

activities, making it a person of interest for further research in drug discovery and agrochemical

development. While information on its tetrahydro derivative is currently unavailable, the

established synthetic routes for Lachnophyllum lactone provide a foundation for the potential

synthesis and exploration of its derivatives. Future studies are warranted to fully elucidate its

mechanisms of action and to explore its therapeutic and practical potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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